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Compound of Interest

Compound Name: Ala-Cys

CAS No.: 2490-72-4

Cat. No.: B15897146

Get Quote

Introduction

The Ala-Cys dipeptide, formed from the amino acids L-alanine and L-cysteine, is a

fundamental building block in the study of peptide chemistry and has emerging significance in

various research and drug development applications. Its unique structure, combining the small,

non-polar side chain of alanine with the reactive thiol group of cysteine, imparts specific

physicochemical and biological properties. This technical guide provides an in-depth overview

of the chemical structure, properties, synthesis, and potential applications of the Ala-Cys
dipeptide, tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers
The Ala-Cys dipeptide consists of an L-alanine residue linked to an L-cysteine residue via a

peptide bond. The formal condensation occurs between the carboxyl group of L-alanine and

the amino group of L-cysteine.[1]

Molecular Formula: C6H12N2O3S[1]

IUPAC Name: (2R)-2-[[(2S)-2-aminopropanoyl]amino]-3-sulfanylpropanoic acid[1]
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Canonical SMILES: C--INVALID-LINK--C(=O)O">C@@HN[1]

InChI Key: JQDFGZKKXBEANU-IMJSIDKUSA-N[1]

CAS Number: 2490-72-4[1]

Physicochemical Properties
The physicochemical properties of the Ala-Cys dipeptide are crucial for its behavior in

biological systems and for its handling and analysis in a laboratory setting. The following table

summarizes key quantitative data.

Property Value Source

Molecular Weight 192.24 g/mol PubChem[1][2]

Exact Mass 192.05686342 Da PubChem[1][2]

Topological Polar Surface Area 93.4 Å² PubChem[2]

XLogP3-AA (Computed) -3.3 PubChem[1][2]

Hydrogen Bond Donor Count 4 PubChem[2]

Hydrogen Bond Acceptor

Count
5 PubChem[2]

Rotatable Bond Count 5 PubChem[2]

pKa (α-carboxyl, estimated) ~1.7 - 2.3
Estimated from Cys and Ala[3]

[4]

pKa (α-amino, estimated) ~9.7 - 10.7
Estimated from Cys and Ala[3]

[4]

pKa (thiol, estimated) ~8.3 Estimated from Cys[3][4]

Isoelectric Point (pI, estimated) ~5.0 - 5.1
Estimated from pKa values[3]

[4][5]

Note: Experimental pKa and pI values for the Ala-Cys dipeptide are not readily available. The

provided values are estimations based on the pKa values of the constituent amino acids, L-
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alanine and L-cysteine.

Spectroscopic Properties
Spectroscopic analysis is essential for the identification and characterization of the Ala-Cys
dipeptide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of the Ala-Cys dipeptide will exhibit characteristic chemical shifts

for the alanine and cysteine residues. The exact chemical shifts are dependent on the solvent,

pH, and temperature. The following table provides estimated chemical shifts based on typical

values for amino acid residues in peptides.

Atom
Estimated ¹H Chemical
Shift (ppm)

Estimated ¹³C Chemical
Shift (ppm)

Ala α-CH ~4.3 ~52

Ala β-CH₃ ~1.4 ~19

Cys α-CH ~4.5 ~57

Cys β-CH₂ ~2.9 ~28

Ala C=O - ~175

Cys C=O - ~173

Mass Spectrometry (MS)
Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a powerful tool for

sequencing and identifying peptides like Ala-Cys. The fragmentation pattern is predictable,

primarily involving cleavage of the peptide bond to produce b- and y-ions.

Predicted Fragmentation of [M+H]⁺ (m/z 193.06)
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Fragment Ion m/z

b₁ 72.04

y₁ 122.03

b₂ 193.06

y₂ 193.06

[M+H - H₂O]⁺ 175.05

[M+H - H₂S]⁺ 159.05

Note: The provided fragmentation data is based on typical peptide fragmentation patterns.

Actual spectra may show additional or different fragments depending on the instrument and

conditions. A published MS/MS spectrum for alanylcysteine shows major fragments at m/z 175,

122, and 146.9.[2]

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) of Ala-Cys
This protocol outlines a general procedure for the manual solid-phase synthesis of the Ala-Cys
dipeptide using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

Materials:

Fmoc-Cys(Trt)-Wang resin

Fmoc-Ala-OH

Coupling reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium

hexafluorophosphate)

Base: DIPEA (N,N-diisopropylethylamine)

Deprotection solution: 20% piperidine in DMF (N,N-dimethylformamide)

Solvents: DMF, DCM (dichloromethane), Methanol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Alanylcysteine
https://www.benchchem.com/product/b15897146/docs?utm_src=pdf-body#ala-cys-dipeptide-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15897146/docs?utm_src=pdf-body#ala-cys-dipeptide-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15897146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cleavage cocktail: 95% TFA (trifluoroacetic acid), 2.5% TIS (triisopropylsilane), 2.5% water

Drying agent: Anhydrous magnesium sulfate

Solid-phase synthesis vessel

Shaker

Protocol:

Resin Swelling: Swell the Fmoc-Cys(Trt)-Wang resin in DMF for 30 minutes in the synthesis

vessel.

Fmoc Deprotection:

Drain the DMF.

Add the 20% piperidine in DMF solution to the resin and shake for 5 minutes.

Drain the solution.

Add fresh deprotection solution and shake for another 15 minutes.

Drain and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

Coupling of Fmoc-Ala-OH:

In a separate vial, pre-activate Fmoc-Ala-OH (3 eq.) with HBTU (2.9 eq.) and DIPEA (6

eq.) in DMF for 5-10 minutes.

Add the activated amino acid solution to the resin.

Shake the reaction vessel for 2 hours at room temperature.

To check for completion of the coupling reaction, perform a Kaiser test.

Washing: Drain the coupling solution and wash the resin with DMF (3x), DCM (3x), and DMF

(3x).
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Final Fmoc Deprotection: Repeat step 2 to remove the Fmoc group from the N-terminal

alanine.

Cleavage and Deprotection:

Wash the resin with DCM and dry it under vacuum.

Add the cleavage cocktail to the resin and shake for 2-3 hours at room temperature.

Filter the resin and collect the filtrate containing the cleaved peptide.

Precipitate the peptide by adding cold diethyl ether.

Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.

Dry the peptide pellet under vacuum.

Purification and Characterization:

Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-

HPLC).

Confirm the identity and purity of the Ala-Cys dipeptide by mass spectrometry and

analytical RP-HPLC.

Solid-Phase Synthesis Cleavage & Deprotection Purification & Analysis

Fmoc-Cys(Trt)-Wang Resin Swell Resin in DMF Fmoc Deprotection (Piperidine/DMF) Couple Fmoc-Ala-OH (HBTU/DIPEA) Final Fmoc Deprotection Cleave from Resin (TFA Cocktail) Precipitate with Ether RP-HPLC Purification MS & HPLC Analysis

Click to download full resolution via product page

Fig. 1: Solid-Phase Peptide Synthesis Workflow for Ala-Cys.

Biological Roles and Applications
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While the Ala-Cys dipeptide itself is not a major signaling molecule, its constituent amino acids

and related peptides have significant biological roles, suggesting potential applications for Ala-
Cys.

Antioxidant Activity
Cysteine-containing peptides are known to possess antioxidant properties due to the ability of

the thiol group to scavenge free radicals.[6][7] The Ala-Cys dipeptide is therefore expected to

exhibit antioxidant activity, which could be beneficial in protecting cells from oxidative stress.

This property is relevant for applications in functional foods, cosmetics, and as a potential

therapeutic agent in diseases associated with oxidative damage. A recent study highlighted that

for many dipeptides, having cysteine at the N-terminal position increases antioxidant activity.[8]

Ala-Cys-SH (Reduced) Ala-Cys-S• (Thiyl Radical)Donates H•Reactive Oxygen Species (ROS) Oxidation Ala-Cys-S-S-Cys-Ala (Oxidized Dimer)Dimerization

Click to download full resolution via product page

Fig. 2: Proposed Antioxidant Mechanism of Ala-Cys Dipeptide.

Cell Culture and Bioprocessing
A study on a related dipeptide dimer, Ala-Cys-Cys-Ala (ACCA), has shown its potential to

enhance the growth and metabolism of Chinese Hamster Ovary (CHO) cells in culture.[9]

Cysteine is an essential amino acid for cell growth but is unstable in culture media. The use of

more stable cysteine-containing dipeptides like Ala-Cys could therefore be a strategy to

improve the stability of cell culture media, leading to better cell viability and productivity in

biopharmaceutical manufacturing.[9]

Drug Development
The Ala-Cys dipeptide can serve as a scaffold or a component in the design of

peptidomimetics and other drug candidates. The cysteine residue provides a site for

conjugation of other molecules, such as imaging agents or therapeutic payloads, through its

reactive thiol group.

Conclusion
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The Ala-Cys dipeptide is a molecule of significant interest with a unique combination of

properties derived from its constituent amino acids. Its synthesis is achievable through

established solid-phase methods, and its characterization relies on standard analytical

techniques such as NMR and mass spectrometry. While direct evidence for its role as a

signaling molecule is limited, its potential as an antioxidant and as a supplement in cell culture

media for bioprocessing applications is promising. Further research into the biological activities

and applications of the Ala-Cys dipeptide is warranted and could lead to new developments in

various scientific and therapeutic fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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